5-[3-(butylthio)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]-2-methoxyphenol

• IUPAC Name: 5-(3-butylsulfanyl-6,7-dihydro-[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl)-2-methoxyphenol
• InChI: InChI=1S/C21H22N4O3S/c1-3-4-11-29-21-23-20-18(24-25-21)14-7-5-6-8-15(14)22-19(28-20)13-9-10-17(27-2)16(26)12-13/h5-10,12,19,22,26H,3-4,11H2,1-2H3
• InChI Key: FZXNAIIOYDXTOZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCSC1=NC2=C(C3=CC=CC=C3NC(O2)C4=CC(=C(C=C4)OC)O)N=N1
• Molecular Formula: C21H22N4O3S
• Molecular Weight: 410.5 g/mol

Description

The compound is a derivative of 1,2,4-triazine, which is a six-membered heterocyclic compound possessing three nitrogen atoms in its structure. The compound also contains a butylthio group, a benzoxazepin group, and a methoxyphenol group. These groups could potentially confer various properties to the compound, depending on their arrangement and the specific conditions under which the compound is used.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the synthesis of the 1,2,4-triazine core, followed by the addition of the various groups. The exact synthesis process would depend on the specific arrangement of these groups within the compound.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The 1,2,4-triazine core would provide a rigid, planar structure, while the other groups would add additional complexity.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the various functional groups. For example, the butylthio group might make the compound more nucleophilic, while the benzoxazepin group could potentially confer aromatic properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the various functional groups. For example, the butylthio group could potentially increase the compound’s lipophilicity, while the benzoxazepin group could confer stability.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve further exploration of its properties and potential uses. This could include studies to determine its biological activity, stability, and toxicity.